Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC20747980 | NG-Hydroxy-L-arginine, Monoacetate Salt | C8H18N4O5 | |
| VC20747648 | 3-Methyl Adenine-d3 | 110953-39-4 | C6H7N5 |
| VC20755704 | O-tert-Butyldimethylsilyl-N-t-butoxycarbonyl-L-tyrosine, Methyl Ester | 112196-57-3 | C21H35NO5Si |
| VC20755753 | trans-1,2-Cyclohexanediol | 1460-57-7 | C6H12O2 |
| VC20747664 | 4-(Methylamino)-4-(3-pyridyl)butyric acid | 15569-99-0 | C10H14N2O2 |
| VC20755736 | NDSB-195 | 160255-06-1 | C7H17NO3S |
| VC20755684 | N-Acetyl-3-iodo-L-tyrosine hemihydrate | 23277-49-8 | C₁₁H₁₄INO₅ |
| VC20747949 | 4-Chloroindole | 25235-85-2 | C8H6ClN |
| VC20747676 | 4-Bromo-3-phenyl-1H-pyrazol-5-amine | 2845-78-5 | C9H8BrN3 |
| VC20747771 | Octyl alpha-D-glucopyranoside | 29781-80-4 | C14H28O6 |
| VC20747973 | 1,17-Diazido-3,6,9,12,15-pentaoxaheptadecane | 356046-26-9 | C12H24N6O5 |
| VC20755722 | 2-(Benzylthio)-4-chlorobenzoic Acid Chloride | 40183-55-9 | C14H10Cl2OS |
| VC20747966 | Methyl 3,4,5-trihydroxycyclohexene-1-carboxylate | 40983-58-2 | C₈H₁₂O₅ |
| VC20747984 | Pentyl methanethiosulfonate | 4212-64-0 | C6H14O2S2 |
| VC20755695 | Diethyl ureidomalonate | 500880-58-0 | C8H14N2O5 |
| VC20747683 | (2S,3R,4S,6R)-4-amino-6-methoxy-2-methyloxan-3-ol | 54623-23-3 | C7H15NO3 |
| VC20755728 | 2-Amino-4,6-dihydroxypyrimidine | 56-09-7 | C4H5N3O2 |
| VC20747994 | Benzoylacetonitrile | 614-16-4 | C9H7NO |
| VC20747963 | 2-Butyl-4-chloro-5-benzyloxymethyl-1H-imidazole | 679412-76-1 | C15H19ClN2O |
| VC20747971 | Pergolide sulfone | 72822-03-8 | C19H26N2O2S |
| VC20747678 | 1-(Mesitylsulfonyl)-3-nitro-1h-1,2,4-triazole | 74257-00-4 | C11H12N4O4S |
| VC20747672 | 4-Amino-2-(ethylthio)-5-pyrimidinecarboxylic acid ethyl ester | 778-97-2 | C9H13N3O2S |
| VC20747991 | 4,5-Diamino-3-isobutyl-1-methylpyrimidine-2,6-dione | 78033-18-8 | C9H16N4O2 |
| VC20755687 | 5-Methyl 3-(3',4'-Dimethoxybenzyl)-1,4-Dihydro-2,6-dimethyl-5-(2'-trifluoromethyl)phenyl-3,5-pyridinedicarboxylate | 887407-05-8 | C26H26F3NO6 |
| VC20755680 | Diisopropylphosphoramidous dichloride | 921-26-6 | C6H14Cl2NP |